DTPA-4-aminobutane-1,1-diphosphonate
DTPA-4-aminobutane-1,1-diphosphonate
Brand Name:
Vulcanchem
CAS No.:
133049-44-2
VCID:
VC0147926
InChI:
InChI=1S/C18H34N4O15P2.Gd/c23-13(19-3-1-2-18(38(32,33)34)39(35,36)37)8-21(10-15(26)27)6-4-20(9-14(24)25)5-7-22(11-16(28)29)12-17(30)31;/h18H,1-12H2,(H,19,23)(H,24,25)(H,26,27)(H,28,29)(H,30,31)(H2,32,33,34)(H2,35,36,37);/q;+3/p-3
SMILES:
[H+].[H+].[H+].[H+].[H+].C(CC(P(=O)([O-])[O-])P(=O)([O-])[O-])CNC(=O)CN(CCN(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3]
Molecular Formula:
C18H31GdN4O15P2
Molecular Weight:
762.7 g/mol
DTPA-4-aminobutane-1,1-diphosphonate
CAS No.: 133049-44-2
Main Products
VCID: VC0147926
Molecular Formula: C18H31GdN4O15P2
Molecular Weight: 762.7 g/mol
| CAS No. | 133049-44-2 |
|---|---|
| Product Name | DTPA-4-aminobutane-1,1-diphosphonate |
| Molecular Formula | C18H31GdN4O15P2 |
| Molecular Weight | 762.7 g/mol |
| IUPAC Name | 2-[2-[bis(carboxylatomethyl)amino]ethyl-[2-[carboxylatomethyl-[2-(4,4-diphosphonatobutylamino)-2-oxoethyl]amino]ethyl]amino]acetate;gadolinium(3+);hydron |
| Standard InChI | InChI=1S/C18H34N4O15P2.Gd/c23-13(19-3-1-2-18(38(32,33)34)39(35,36)37)8-21(10-15(26)27)6-4-20(9-14(24)25)5-7-22(11-16(28)29)12-17(30)31;/h18H,1-12H2,(H,19,23)(H,24,25)(H,26,27)(H,28,29)(H,30,31)(H2,32,33,34)(H2,35,36,37);/q;+3/p-3 |
| Standard InChIKey | MWGJDMWQJHMVHM-UHFFFAOYSA-K |
| SMILES | [H+].[H+].[H+].[H+].[H+].C(CC(P(=O)([O-])[O-])P(=O)([O-])[O-])CNC(=O)CN(CCN(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3] |
| Canonical SMILES | [H+].[H+].[H+].[H+].[H+].C(CC(P(=O)([O-])[O-])P(=O)([O-])[O-])CNC(=O)CN(CCN(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3] |
| Synonyms | 4-aminobutane-1,1-diphosphonate-Gd-DTPA DTPA-4-aminobutane-1,1-diphosphonate GdDTPA-BDP |
| PubChem Compound | 3081805 |
| Last Modified | Nov 11 2021 |
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